Flazasulfuron

• CAS No.: 104040-78-0
• Product Name: Flazasulfuron
• Molecular Formula: C13H12F3N5O5S
• Molecular Weight: 407.33 g/mol
• IUPAC Name: 1-(4,6-dimethoxypyrimidin-2-yl)-3-[3-(trifluoromethyl)pyridin-2-yl]sulfonylurea
• Standard InChI: InChI=1S/C13H12F3N5O5S/c1-25-8-6-9(26-2)19-11(18-8)20-12(22)21-27(23,24)10-7(13(14,15)16)4-3-5-17-10/h3-6H,1-2H3,(H2,18,19,20,21,22)
• Standard InChIKey: HWATZEJQIXKWQS-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=CC=N2)C(F)(F)F)OC
• Canonical SMILES: COC1=CC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=CC=N2)C(F)(F)F)OC
• Colorform: White, crystalline solid
• Density: 1.606 at 20 °C
• Melting Point: 180.0 °C; 164-166 °C
• Description: Flazasulfuron is a sulfonamide and a member of pyridines.
• Shelf Life: DT50 in water 17.4 hr (pH 4); 16.6 days (pH 7); 13.1 days (pH 9) (all 22 °C).
• Solubility: In octanol 0.2, methanol 4.2, acetone 22.7, dichloromethane 22.1, ethyl acetate 6.9, toluene 0.56, acetonitrile 8.7 (all in g/L, 25 °C); in hexane 0.5 mg/L at 25 °C; Solubility at 20 °C (w/w%): Acetone 1.2%; toluene 0.06%; at 25 °C (w/v%): acetic acid 0.67%; In water, 4.1 ppm (pH 1); In water, 0.027 (pH 5), 2.1 (pH 7) (g/L, 25 °C)
• Synonyms: N-[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]-3-(trifluoromethyl)-2-pyridinesulfonamide; 1-(4,6-Dimethoxypyrimidin-2-yl)-3-(3-trifluoromethyl-2-pyridylsulfonyl)urea; Chikara; Katana; OK 1166; SL 160; Shibagen
• Vapor Pressure: 1.81X10-10 mm Hg at 25 °C (est)
• PubChem Compound: 93539
• Last Modified: Nov 11 2021